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Compound of Interest

Compound Name: GZD856 formic

Cat. No.: B10824287

For Researchers, Scientists, and Drug Development Professionals

Introduction

GZD856 is a potent, orally active inhibitor of Platelet-Derived Growth Factor Receptor (PDGFR)
o/ and Bcr-Abl tyrosine kinases, including the T3151 mutant which confers resistance to some
first-generation inhibitors.[1][2] The formic acid salt of GZD856 is often used in research due to
its potential for enhanced water solubility and stability.[1] These application notes provide
detailed protocols for the dissolution of GZD856 formic in Dimethyl Sulfoxide (DMSO) for use
in in vitro cell culture experiments.

Data Presentation

The following table summarizes key quantitative data for GZD856 formic relevant to its use in
cell culture.
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Parameter Value Source(s)

PDGFRa, PDGFR}, Ber-Abl
Target(s) . . [1][2]
(including T315I mutant)

ICso (PDGFRa) 68.6 NM [1][2]
ICso (PDGFRp) 136.6 nM [1][2]
ICso (native Ber-Abl) 19.9 nM [1][2]
ICso (Ber-Abl T3151) 15.4 nM [1][2]
Molecular Weight 578.58 g/mol [2]
Solubility Soluble in DMSO [2]
Storage of Powder 2 years at -20°C [2]
Storage of DMSO Stock -28\(13\/‘?;'(3 at 4°C, & months at [2]

Experimental Protocols
Protocol for Preparation of a Concentrated GZD856
Formic Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of GZD856 formic in DMSO.
This high-concentration stock is essential for minimizing the final DMSO concentration in cell
culture media, which should typically be below 0.5% to avoid cytotoxicity.

Materials:

GZD856 formic powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated analytical balance
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» \ortex mixer

¢ (Optional) Ultrasonic water bath
e (Optional) 37°C water bath
Procedure:

» Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to
maintain the sterility of the stock solution.

e Weighing: Accurately weigh the desired amount of GZD856 formic powder. For 1 mL of a 10
mM stock solution, weigh 5.79 mg of GZD856 formic (Molecular Weight: 578.58 g/mol ).

» Dissolving: Add the appropriate volume of sterile, anhydrous DMSO to the weighed GZD856
formic powder in a sterile microcentrifuge tube.

» Solubilization: Vortex the solution vigorously until the powder is completely dissolved. If the
compound does not readily dissolve, gentle warming in a 37°C water bath or sonication in an
ultrasonic water bath for a short period can aid dissolution. Visually inspect the solution to
ensure there are no visible particulates.

 Sterilization (Optional): For highly sensitive cell culture applications, the DMSO stock
solution can be sterilized by filtering through a 0.22 pum syringe filter that is compatible with
DMSO.

» Aliquoting and Storage: Aliquot the concentrated stock solution into smaller, single-use
volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the
aliquots at -80°C for long-term storage (up to 6 months) or at 4°C for short-term storage (up
to 2 weeks).[2]

Protocol for Preparation of Working Solutions for Cell
Culture

This protocol outlines the dilution of the concentrated DMSO stock solution into cell culture
medium to achieve the desired final working concentration for treating cells.
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Materials:

e 10 mM GZD856 formic in DMSO stock solution

o Complete cell culture medium appropriate for your cell line
 Sterile microcentrifuge tubes or plates

Procedure:

o Determine Final Concentration: Based on the ICso values for your target and cell line,
determine the desired final concentrations for your experiment. It is recommended to perform
a dose-response curve to determine the optimal concentration for your specific experimental
setup.

o Serial Dilutions: Prepare serial dilutions of the 10 mM stock solution in complete cell culture
medium. It is crucial to add the DMSO stock solution to the medium and mix immediately to
avoid precipitation.

o Important: The final concentration of DMSO in the cell culture medium should be kept
constant across all treatments, including the vehicle control, and should ideally be below
0.5%.[3]

» Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO (without
GZD856) to the cell culture medium as used for the highest concentration of GZD856.

o Cell Treatment: Remove the existing medium from your cultured cells and replace it with the
medium containing the desired final concentration of GZD856 formic or the vehicle control.

¢ Incubation: Incubate the cells for the desired experimental duration.

Visualizations

Experimental Workflow for GZD856 Formic Solution
Preparation
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Caption: Workflow for preparing GZD856 formic solutions.

GZD856 Signaling Pathway Inhibition: Bcr-Abl
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Caption: GZD856 inhibits the Bcr-Abl signaling pathway.
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Caption: GZD856 inhibits PDGFR-mediated signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols for GZD856 Formic in
Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10824287#how-to-dissolve-gzd856-formic-in-dmso-
for-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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